Cas no 1415144-06-7 (6-Bromo-N'-hydroxypyridine-3-carboximidamide)

• Product Name: 6-Bromo-N'-hydroxypyridine-3-carboximidamide
• CAS No: 1415144-06-7
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 5743719
• PubChem ID: 89239954
• Update Time: 2026-03-11

6-Bromo-N'-hydroxypyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-6-bromo-N'-hydroxypyridine-3-carboximidamide
• 1415144-06-7
• SCHEMBL14061762
• 6-Bromo-N'-hydroxypyridine-3-carboximidamide
• EN300-1599814
• 3-Pyridinecarboximidamide, 6-bromo-N-hydroxy-
• 6-Bromo-N-hydroxy-3-pyridinecarboximidamide

• Inchi： 1S/C6H6BrN3O/c7-5-2-1-4(3-9-5)6(8)10-11/h1-3,11H,(H2,8,10)
• InChI Key： XJTMAPQXBVZCTF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)/C(=N/O)/N

Computed Properties

• Exact Mass: 214.96942g/mol
• Monoisotopic Mass: 214.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 329.5±52.0 °C(Predicted)
• pka: 12.72±0.50(Predicted)

Additional information on 6-Bromo-N'-hydroxypyridine-3-carboximidamide

Introduction to 6-Bromo-N'-hydroxypyridine-3-carboximidamide (CAS No. 1415144-06-7)

6-Bromo-N'-hydroxypyridine-3-carboximidamide, with the CAS number 1415144-06-7, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a bromine atom and a hydroxylamine group attached to the pyridine ring. These features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of 6-Bromo-N'-hydroxypyridine-3-carboximidamide is represented by the formula C₈H₈BrN₃O. The presence of the bromine atom at the 6-position of the pyridine ring imparts significant electronic and steric effects, which can influence its biological activity and reactivity in various chemical reactions. The hydroxylamine group, on the other hand, provides a versatile functional group that can participate in a wide range of chemical transformations, including condensation reactions, oxidation, and reduction processes.

In the field of medicinal chemistry, 6-Bromo-N'-hydroxypyridine-3-carboximidamide has been explored for its potential as a lead compound in the development of novel therapeutics. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 6-Bromo-N'-hydroxypyridine-3-carboximidamide demonstrated significant inhibition of cancer cell proliferation in vitro. The researchers attributed this activity to the compound's ability to interfere with key signaling pathways involved in cell growth and survival.

Beyond its direct biological activities, 6-Bromo-N'-hydroxypyridine-3-carboximidamide serves as an important building block in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional functionalities and tailor the properties of the final product. For example, the bromine atom can be used as a leaving group in substitution reactions, while the hydroxylamine group can be converted into different functional groups through selective chemical transformations. This versatility makes it an attractive starting material for combinatorial chemistry approaches, where large libraries of compounds can be rapidly synthesized and screened for desired biological activities.

In addition to its applications in drug discovery, 6-Bromo-N'-hydroxypyridine-3-carboximidamide has also been investigated for its potential use in diagnostic imaging agents. The bromine atom can be labeled with radioisotopes such as bromine-76 or bromine-82, which are commonly used in positron emission tomography (PET) imaging. By incorporating these radioisotopes into the structure of 6-Bromo-N'-hydroxypyridine-3-carboximidamide, researchers can develop imaging agents that target specific biological processes or disease markers. This approach has shown promise in improving the accuracy and sensitivity of diagnostic imaging techniques.

The synthesis of 6-Bromo-N'-hydroxypyridine-3-carboximidamide typically involves multi-step procedures that ensure high yields and purity. One common synthetic route involves the reaction of 6-bromopyridine-3-carbaldehyde with hydroxylamine under controlled conditions. The resulting imidate intermediate is then further modified to introduce additional functional groups or to optimize its properties for specific applications. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

The safety profile of 6-Bromo-N'-hydroxypyridine-3-carboximidamide is an important consideration for its use in pharmaceutical and diagnostic applications. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have shown that under normal handling conditions, this compound is relatively safe and does not pose significant risks when used appropriately. However, standard safety protocols should always be followed during handling and storage to ensure worker safety and environmental protection.

In conclusion, 6-Bromo-N'-hydroxypyridine-3-carboximidamide (CAS No. 1415144-06-7) is a versatile compound with a wide range of potential applications in medicinal chemistry, drug discovery, and diagnostic imaging. Its unique structural features make it an attractive starting material for synthesizing more complex molecules with diverse biological activities. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing our understanding of chemical biology and developing innovative therapeutic strategies.